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Compound of Interest

Compound Name: H-Orn(Boc)-OMe.HCl

Cat. No.: B613351 Get Quote

An In-depth Technical Guide to H-Orn(Boc)-OMe.HCl

This guide provides an in-depth overview of the chemical properties of H-Orn(Boc)-OMe.HCl,
a compound of significant interest to researchers, scientists, and professionals in the field of

drug development.

Physicochemical Properties
H-Orn(Boc)-OMe.HCl, also known as N-delta-t-butoxycarbonyl-L-ornithine methyl ester

hydrochloride, is a derivative of the amino acid ornithine. The incorporation of the Boc (tert-

butoxycarbonyl) protecting group and the methyl ester modification makes it a valuable building

block in peptide synthesis and other organic chemistry applications.
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Property Value

Molecular Formula C11H23ClN2O4[1][2][3][4]

Molecular Weight
282.77 g/mol [5] (also cited as 282.76 g/mol [1]

[3])

CAS Number 2480-96-8[1][2][5]

Appearance White to off-white solid[2][3]

Purity Typically ≥97%[2][5]

Storage Conditions
Inert atmosphere, room temperature or 2-8°C[1]

[3]

Structural Representation and Logical Relationships
The molecular structure of H-Orn(Boc)-OMe.HCl is central to its reactivity and utility. The

following diagram illustrates the key functional groups and their relationships within the

molecule.
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Molecular components of H-Orn(Boc)-OMe.HCl.

Experimental Protocols
Due to the nature of this request focusing on the intrinsic properties of a chemical compound,

detailed experimental protocols for its synthesis or use are not provided here. The

characterization data presented is typically obtained through standard analytical techniques

such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and

identify the presence of key functional groups.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Researchers utilizing H-Orn(Boc)-OMe.HCl in their work would develop specific experimental

protocols tailored to their application, such as solid-phase peptide synthesis (SPPS) or

solution-phase reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [H-Orn(Boc)-OMe.HCl molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613351#h-orn-boc-ome-hcl-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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